Cas no 79478-01-6 (2-(4-methanesulfonylphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-methanesulfonylphenyl)-2-oxoacetic acid
• CAS No: 79478-01-6
• MF: C₉H₈O₅S
• MW: 228.221821784973
• MDL: MFCD21966179
• CID: 5227630
• PubChem ID: 21399488
• Update Time: 2025-05-20

2-(4-methanesulfonylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(methylsulfonyl)-α-oxo-
• 2-(4-(Methylsulfonyl)phenyl)-2-oxoacetic acid
• 2-(4-methanesulfonylphenyl)-2-oxoacetic acid

• MDL： MFCD21966179
• Inchi： 1S/C9H8O5S/c1-15(13,14)7-4-2-6(3-5-7)8(10)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： OXOYOSITARWPAX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(S(=O)(=O)C)=CC=1)(=O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-methanesulfonylphenyl)-2-oxoacetic acid

Introduction to 2-(4-methanesulfonylphenyl)-2-oxoacetic acid (CAS No. 79478-01-6)

2-(4-methanesulfonylphenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 79478-01-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its methanesulfonylphenyl and 2-oxoacetic acid moieties, has garnered attention due to its versatile structural framework and potential biological activities. The presence of the 2-oxoacetic acid moiety, also known as pyruvic acid derivative, suggests a role in metabolic pathways, while the methanesulfonylphenyl group introduces a hydrophobic and electronegative region, influencing its interactions with biological targets.

The compound's unique structure positions it as a valuable scaffold for drug discovery and biochemical investigations. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents. The 4-methanesulfonylphenyl substituent, in particular, has been explored for its ability to modulate enzyme activity and receptor binding affinities. This feature makes 2-(4-methanesulfonylphenyl)-2-oxoacetic acid a promising candidate for further biochemical and pharmacological studies.

In the context of contemporary research, this compound has been investigated for its potential applications in addressing various pathological conditions. Studies have demonstrated that derivatives of 2-oxoacetic acids can influence key metabolic pathways, making them relevant in the treatment of metabolic disorders. Additionally, the methanesulfonylphenyl group has been associated with anti-inflammatory and antioxidant properties, further enhancing the therapeutic potential of 2-(4-methanesulfonylphenyl)-2-oxoacetic acid.

The synthesis of 2-(4-methanesulfonylphenyl)-2-oxoacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize side reactions, ensuring the compound's integrity for subsequent applications.

From a biochemical perspective, 2-(4-methanesulfonylphenyl)-2-oxoacetic acid exhibits interesting interactions with biological macromolecules. Its structural features allow it to engage with enzymes and receptors in ways that may elicit therapeutic effects. For instance, its ability to mimic or inhibit specific metabolic intermediates could be exploited in the development of drugs targeting diseases such as diabetes, cancer, and neurodegenerative disorders. The compound's potential as an inhibitor or activator of key enzymes has been a focus of recent investigations.

Moreover, computational studies have played a crucial role in understanding the molecular interactions of 2-(4-methanesulfonylphenyl)-2-oxoacetic acid. Molecular docking simulations have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by predicting how the compound might interact with biological systems at the molecular level. Such integrative strategies are essential for accelerating drug discovery processes and identifying lead compounds for further development.

The pharmaceutical industry has shown considerable interest in exploring new analogs derived from 2-(4-methanesulfonylphenyl)-2-oxoacetic acid due to its promising properties. By modifying its structural components, researchers aim to enhance its bioavailability, selectivity, and therapeutic efficacy. This underscores the importance of this compound as a building block for novel drug candidates. The versatility of its scaffold allows for diverse chemical modifications while retaining key pharmacophoric elements necessary for biological activity.

In conclusion,2-(4-methanesulfonylphenyl)-2-oxoacetic acid (CAS No. 79478-01-6) represents a significant compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic possibilities, 4-methanesulfonylphenyl-substituted derivatives are likely to play an increasingly important role in addressing complex medical challenges.